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Compound of Interest

Methyl 2,2,2-trifluoroethyl!
Compound Name:
carbonate

Cat. No.: B1591677

Methyl 2,2,2-trifluoroethyl carbonate (MTFEC), also known as FEMC, is a fluorinated
organic compound that has garnered significant attention across various scientific disciplines.
While its utility extends to being a chemical intermediate in the synthesis of pharmaceuticals
and agrochemicals, its most prominent and researched application lies in the field of energy
storage, specifically as a high-performance additive in electrolytes for lithium-ion batteries.[1][2]

The strategic incorporation of fluorine atoms into the ethyl group imparts a unique combination
of properties, including enhanced thermal and electrochemical stability, making it a valuable
component for developing safer, more durable, and higher-voltage energy storage systems.[2]
[3] This guide, intended for researchers, scientists, and professionals in drug development and
materials science, provides a comprehensive overview of MTFEC, from its fundamental
physicochemical properties to its synthesis, applications, and handling protocols.

PART 1: Physicochemical and Spectroscopic Profile

Understanding the core properties of MTFEC is fundamental to its application. The compound
is a colorless to light yellow liquid under standard conditions.[4][5] Its key quantitative data are
summarized below.

Core Properties

The molecular weight of methyl 2,2,2-trifluoroethyl carbonate is 158.08 g/mol .[4][6] Its
chemical structure and formula are central to its function.
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Property Value Source(s)
Molecular Weight 158.08 g/mol 41071
Molecular Formula CaHsFs0s3 [4161[8]
CAS Number 156783-95-8 [4][6]
Density ~1.308 - 1.34 g/mL [1119]
Boiling Point 74.2 - 106 °C [11[7]

Flash Point ~37-38°C [7]

IUPAC Name methyl 2,2,2-trifluoroethyl ]

carbonate

FEMC, Carbonic Acid Methyl
Synonyms _ [4][6]
2,2,2-Trifluoroethyl Ester

Spectroscopic Data

Spectroscopic analysis confirms the structure of MTFEC. Analytical data from Fourier-
Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are
consistent with its assigned structure, providing a reliable method for identity and purity
confirmation in a laboratory setting.[7]

PART 2: Synthesis and Reactivity
General Synthesis Pathway

The synthesis of unsymmetrical carbonates like MTFEC can be achieved through several
routes. A common conceptual pathway involves the reaction of a chloroformate with an alcohol
or a transesterification reaction between a simple dialkyl carbonate (like dimethyl carbonate)
and 2,2,2-trifluoroethanol. The electron-withdrawing nature of the trifluoroethyl group influences
the reactivity of the starting materials and the stability of the final product.[10] An effective
method using calcium salts has also been developed to facilitate the synthesis of
unsymmetrical carbonates in high yield and purity.[1]
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Caption: Generalized synthesis pathway for MTFEC via transesterification.

Reactivity Insights

The reactivity of MTFEC is dominated by the carbonate functional group, flanked by a methyl
group and an electron-poor trifluoroethyl group. This asymmetry makes it a target for
nucleophilic attack. The trifluoroethyl group is a good leaving group, which can be relevant in
certain reaction mechanisms, particularly in the context of electrolyte decomposition and the
formation of passivation layers on battery electrodes.

PART 3: Core Application in Lithium-lon Battery
Electrolytes

The most significant application of MTFEC is as a co-solvent or additive in non-aqueous
electrolytes for lithium-ion batteries (LIBs).[5] Its inclusion addresses several critical challenges
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in battery technology, particularly for high-voltage systems.

Mechanism of Action: Enhancing the Solid Electrolyte
Interphase (SEI)

In LIBs, a stable passivation layer, known as the Solid Electrolyte Interphase (SEI), must form
on the electrode surfaces to prevent continuous electrolyte decomposition. MTFEC plays a
crucial role in forming a robust and stable SEI, especially on the cathode.[2]

Causality: The high oxidation stability of MTFEC, conferred by its electronegative fluorine
atoms, allows the electrolyte to operate at higher voltages without rapid degradation. When it
does decompose at the electrode interface, it forms a stable, fluorine-rich passivation layer.
This layer is ionically conductive (allowing Li* transport) but electronically insulating, which is
the ideal characteristic for a protective SEI.[2][11] This leads to enhanced discharge capacity,
improved cycling stability, and a longer battery lifespan.[2]
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Caption: Role of MTFEC in forming a protective SEI on a high-voltage cathode.

Key Advantages in Battery Performance:

» High-Voltage Stability: Enables operation with next-generation high-voltage cathode
materials.[2]

e Improved Safety: Contributes to the non-flammability of the electrolyte, a critical safety factor.
[3][11] Research into related compounds like bis(2,2,2-trifluoroethyl) carbonate (TFEC)
further highlights the fire-retardant benefits of the trifluoroethyl moiety.[12][13]

o Enhanced Cycle Life: The stable SEI minimizes parasitic reactions, leading to better capacity
retention over hundreds of charge-discharge cycles.[2]

o Low-Temperature Performance: Can improve the operational efficiency of batteries in cold
environments.[3][9]

PART 4: Experimental Protocol

This section provides a representative protocol for preparing a fluorinated electrolyte for use in
LIB cell testing. This protocol is a self-validating system; the performance of the resulting
battery cell (e.g., cycling stability, coulombic efficiency) serves as the ultimate validation of the
electrolyte's quality and formulation.

Protocol: Preparation of a MTFEC-Containing Electrolyte

Objective: To prepare 50 mL of a 1M LiPFs electrolyte in a baseline solvent mixture with 5% by
weight of MTFEC as an additive.

Materials:

Lithium hexafluorophosphate (LiPFe), battery grade, >99.9%

Ethylene carbonate (EC), anhydrous, battery grade

Ethyl methyl carbonate (EMC), anhydrous, battery grade

Methyl 2,2,2-trifluoroethyl carbonate (MTFEC), anhydrous, battery grade
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» Argon-filled glovebox with H20 and Oz levels <0.5 ppm
e Magnetic stirrer and stir bars

» Volumetric flasks and precision balance

Methodology:

» Environment Control (Trustworthiness Pillar): Transfer all solvents, salts, and equipment into
an argon-filled glovebox. This is a critical step, as even trace amounts of moisture can react
with LiPFs to form hydrofluoric acid (HF), which severely degrades battery components.

e Solvent Preparation: a. Prepare the baseline solvent by mixing EC and EMC in a 3:7 weight
ratio. For this protocol, this will be approximately 47.5 g of total solvent before the additive is
included. b. Tare a clean, dry beaker on the balance. Add approximately 14.25 g of EC and
33.25 g of EMC. Record the exact masses.

o Additive Incorporation (Expertise Pillar): a. Calculate 5% of the total solvent weight to
determine the required mass of MTFEC. Assuming a total solvent mass of 50 g (for density
approximation), this would be 2.5 g. b. Add 2.5 g of MTFEC to the EC/EMC mixture. c. The
causality for using a small percentage (e.g., 5 wt%) is that this amount is often sufficient to
form an effective SEI without negatively impacting other electrolyte properties like ionic
conductivity.[2]

o Salt Dissolution: a. Calculate the required mass of LiPFes for a 1M concentration in 50 mL of
the final solvent mixture. Note: This requires an accurate density measurement or
approximation of the final solvent blend. b. Slowly add the calculated amount of LiPFe to the
solvent mixture while stirring gently. The dissolution is endothermic. c. Continue stirring until
the salt is fully dissolved and the solution is clear and homogeneous.

e Finalization and Storage: a. Transfer the final electrolyte to a tightly sealed, labeled
container. b. Store inside the glovebox until use. The electrolyte is now ready for coin cell
assembly and electrochemical testing.

PART 5: Safety and Handling

MTFEC is a flammable liquid and requires careful handling in a laboratory environment.[14]
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e Hazards:
o Physical: Flammable liquid and vapor.[14] Containers may build up pressure if heated.

o Health: Causes skin irritation and serious eye irritation.[6][14] May cause respiratory
irritation.[14]

» Handling Precautions (Self-Validating Safety System):
o Use only in a well-ventilated area, preferably a chemical fume hood.[14]
o Keep away from heat, sparks, open flames, and other ignition sources.
o Use explosion-proof electrical equipment and non-sparking tools.[14]

o Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves (e.qg., nitrile), and a lab coat.[14]

o Avoid breathing vapors or mist.[14]
e Storage:
o Store in a cool, dry, well-ventilated place away from direct sunlight.[1]

o Keep the container tightly closed.

Conclusion

Methyl 2,2,2-trifluoroethyl carbonate stands out as a key enabling material, particularly in the
advancement of lithium-ion battery technology. Its unique molecular structure, characterized by
the trifluoroethyl group, provides a direct pathway to enhancing the electrochemical stability,
safety, and longevity of high-voltage energy storage systems. The principles guiding its
application—namely, the formation of a stable, fluorine-rich solid electrolyte interphase—are
well-established. While its role as a synthetic intermediate in other fields is noted, its impact on
materials science is currently the most profound. Continued research will likely focus on
optimizing its concentration in complex electrolyte formulations and exploring synergistic effects
with other advanced additives to further push the boundaries of battery performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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